N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide

• IUPAC Name: N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]-2-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H20N2O2S2/c1-13-19(15-6-8-16(24-2)9-7-15)22-20(26-13)21-18(23)12-14-4-10-17(25-3)11-5-14/h4-11H,12H2,1-3H3,(H,21,22,23)
• InChI Key: LACOHINABKOLRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)CC2=CC=C(C=C2)SC)C3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O2S2
• Molecular Weight: 384.5 g/mol
• CAS No.: 919844-32-9

Description

N-(4-(4-methoxyphenyl)-5-methylthiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C20H20N2O2S2 and its molecular weight is 384.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Agonistic Activity and Diabetes Treatment

A series of compounds including N-phenyl-(2-aminothiazol-4-yl)acetamides were synthesized and evaluated for their biological activities against human β3-adrenergic receptors (ARs). These compounds were aimed at treating obesity and type 2 diabetes. Some derivatives demonstrated potent agonistic activity against the β3-AR with selectivity over β1- and β2-ARs, and also exhibited significant hypoglycemic activity in a rodent model of diabetes (Maruyama et al., 2012).

Anticancer Activity

New N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were synthesized and examined for their anticancer activity. The compounds were tested against human lung adenocarcinoma cells and showed varying degrees of selective cytotoxicity, indicating potential as anticancer agents (Evren et al., 2019).

Antimicrobial Activity

A novel series of thiazoles, synthesized by incorporating pyrazole moiety, were studied for their anti-bacterial and anti-fungal activities. These compounds demonstrated significant antimicrobial properties, with certain derivatives showing high activity against specific bacterial and fungal strains (Saravanan et al., 2010).

Antiviral Activity

Research on 2-(4,5-Dihydropyrazol-1-yl)-thiazol-4-ones revealed that certain derivatives showed selective inhibition of leukemia cell lines growth and significant antiviral activity against specific virus strains, demonstrating their potential in antiviral therapy (Havrylyuk et al., 2013).